1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine

• IUPAC Name: 1-[4-(4-methoxy-2-nitrophenyl)piperazin-1-yl]pentan-1-one
• InChI: InChI=1S/C16H23N3O4/c1-3-4-5-16(20)18-10-8-17(9-11-18)14-7-6-13(23-2)12-15(14)19(21)22/h6-7,12H,3-5,8-11H2,1-2H3
• InChI Key: PEYJFBYGIVHBQV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C16H23N3O4
• Molecular Weight: 321.37 g/mol

Description

1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine, also known as MNPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine acts as an acetylcholinesterase inhibitor by binding to the active site of the enzyme and preventing the breakdown of acetylcholine. This results in an increase in the concentration of acetylcholine in the brain, which is essential for proper cognitive function. 1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine has also been found to modulate the activity of dopamine and serotonin receptors, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been found to reduce inflammation in the brain and may have neuroprotective effects. 1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine has been shown to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine has several advantages for lab experiments, including its high potency and selectivity for acetylcholinesterase inhibition. It is also relatively easy to synthesize and purify. However, 1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine has some limitations, including its limited solubility in aqueous solutions and potential toxicity at high doses.

Future Directions

There are several potential future directions for research on 1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine. One area of interest is the development of 1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine derivatives with improved solubility and bioavailability. Another potential direction is the investigation of the effects of 1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine on other neurotransmitter systems, such as glutamate and GABA. Additionally, the potential use of 1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine as a therapeutic agent for other neurological disorders, such as multiple sclerosis and traumatic brain injury, warrants further investigation.

Scientific Research Applications

1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine has been studied for its potential therapeutic applications in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been found to act as a potent acetylcholinesterase inhibitor and may help in the restoration of cholinergic neurotransmission in the brain. 1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine has also been studied for its potential antipsychotic and anti-inflammatory properties.